Technical Whitepaper: Discovery and Synthesis of Anticancer Agent F16, a Novel VEGFR-2 Inhibitor
Technical Whitepaper: Discovery and Synthesis of Anticancer Agent F16, a Novel VEGFR-2 Inhibitor
For Researchers, Scientists, and Drug Development Professionals
Abstract
Angiogenesis, the formation of new blood vessels, is a critical process in tumor growth and metastasis. The Vascular Endothelial Growth Factor (VEGF) signaling pathway, particularly through VEGF Receptor-2 (VEGFR-2), is a key regulator of angiogenesis, making it a prime target for anticancer therapies. This technical guide details the discovery, synthesis, and biological evaluation of F16, a novel small molecule inhibitor of VEGFR-2. F16, identified as 4-(2-(indol-3-yl)vinyl)-1-methylpyridinium iodide, has demonstrated significant anti-angiogenic and antitumor properties in preclinical studies. This document provides a comprehensive overview of its mechanism of action, quantitative biological data, detailed experimental protocols, and a plausible synthetic route.
Introduction: The Role of VEGFR-2 in Tumor Angiogenesis
Tumor progression beyond a few millimeters requires the formation of a dedicated blood supply to provide oxygen and nutrients and to remove metabolic waste. This process, known as tumor angiogenesis, is predominantly driven by the pro-angiogenic factor VEGF-A and its cognate receptor, VEGFR-2, a receptor tyrosine kinase expressed on endothelial cells.[1] Upon VEGF-A binding, VEGFR-2 dimerizes and undergoes autophosphorylation, initiating a cascade of downstream signaling pathways that promote endothelial cell proliferation, migration, survival, and tube formation.[1] Key among these pathways are the Phosphoinositide 3-kinase (PI3K)/Akt, Focal Adhesion Kinase (FAK), and Mitogen-Activated Protein Kinase (MAPK) signaling cascades.[1][2]
Given its central role in tumor angiogenesis, VEGFR-2 has emerged as a validated and highly attractive target for the development of anticancer therapeutics.[1] Small molecule inhibitors targeting the ATP-binding site of the VEGFR-2 kinase domain have shown considerable promise in preclinical and clinical settings.
Discovery of F16 as a VEGFR-2 Inhibitor
F16 was identified as a potent anti-angiogenic agent through preclinical evaluations.[3] It has been shown to selectively antagonize VEGFR-2, leading to the inhibition of critical steps in the angiogenic process.[1][3] The chemical structure of F16 is 4-(2-(indol-3-yl)vinyl)-1-methylpyridinium iodide.
Synthesis of F16 (4-(2-(indol-3-yl)vinyl)-1-methylpyridinium iodide)
Plausible Synthetic Protocol:
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Reaction Setup: To a solution of indole-3-carboxaldehyde (B46971) (1.0 equivalent) in a suitable solvent such as ethanol (B145695) or methanol, add 1,4-dimethylpyridinium (B189563) iodide (1.0-1.2 equivalents).
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Catalyst Addition: A basic catalyst, such as piperidine (B6355638) or pyrrolidine (B122466) (catalytic amount, e.g., 0.1 equivalents), is added to the reaction mixture to facilitate the condensation.
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Reaction Conditions: The reaction mixture is heated to reflux and stirred for several hours (e.g., 4-24 hours), with reaction progress monitored by Thin Layer Chromatography (TLC).
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Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the resulting precipitate is collected by filtration. The crude product is then washed with a cold solvent (e.g., ethanol or diethyl ether) to remove unreacted starting materials and impurities. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired product, 4-(2-(indol-3-yl)vinyl)-1-methylpyridinium iodide (F16), as a solid.
Quantitative Biological Data
The anticancer activity of F16 has been evaluated in various in vitro and in vivo models. The following tables summarize the available quantitative data.
Table 1: In Vitro Cytotoxicity of F16
| Cell Line | Cancer Type | IC50 (µM) | Reference |
| Colo 320DM | Colorectal Cancer | 9.52 ± 1.49 | [4] |
| U87MG | Glioblastoma | 26 | [5] |
Table 2: In Vitro Anti-Angiogenic Activity of F16
| Assay | Cell Line | Concentration Range | Effect | Reference |
| Cell Proliferation | HUVEC | 5.0 - 20.0 µM | Concentration-dependent reduction | [2] |
| Tube Formation | HUVEC | 0.05 - 10 µM | Concentration-dependent reduction | [2] |
| Cell Migration | HUVEC | Not specified | Inhibition | [1] |
| Cell Invasion | U87MG | Not specified | Inhibition | [3] |
Table 3: In Vivo Antitumor Efficacy of F16
| Xenograft Model | Treatment | Effect | Reference |
| GI-101A Breast Cancer | 100 mg/kg F16 | Tumor growth inhibition | [2] |
| GI-101A Breast Cancer | 100 mg/kg F16 + 10 mg/kg Taxol | Enhanced tumor growth inhibition | [2] |
| Colo 320DM Colorectal Cancer | Not specified | Significant reduction in tumor growth | [4] |
| U87MG Glioblastoma | Not specified | Delay in tumor growth | [3] |
Mechanism of Action and Signaling Pathways
F16 exerts its anti-angiogenic effects primarily through the direct inhibition of VEGFR-2.[1] By binding to VEGFR-2, F16 blocks the binding of VEGF-A and subsequent receptor autophosphorylation, a critical step in the activation of downstream signaling pathways.[1][2]
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Caption: VEGFR-2 Signaling Pathway and Inhibition by F16.
Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.
Cell Proliferation Assay (BrdU Assay)
This assay measures the incorporation of 5-bromo-2'-deoxyuridine (B1667946) (BrdU), a synthetic analog of thymidine, into newly synthesized DNA of proliferating cells.
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Cell Seeding: Seed Human Umbilical Vein Endothelial Cells (HUVECs) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
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Treatment: Treat the cells with various concentrations of F16 (e.g., 5.0, 10.0, 20.0 µM) for 24, 48, or 72 hours.
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BrdU Labeling: Add BrdU labeling solution to each well and incubate for 2-4 hours to allow for incorporation into the DNA of proliferating cells.
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Fixation and Denaturation: Fix the cells and denature the DNA to allow the anti-BrdU antibody to access the incorporated BrdU.
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Antibody Incubation: Incubate the cells with a specific anti-BrdU antibody conjugated to an enzyme (e.g., horseradish peroxidase).
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Substrate Addition and Detection: Add the enzyme substrate and measure the resulting colorimetric or fluorometric signal using a microplate reader. The signal intensity is directly proportional to the amount of BrdU incorporated and, therefore, to the level of cell proliferation.
HUVEC Tube Formation Assay
This assay assesses the ability of endothelial cells to form capillary-like structures, a key step in angiogenesis.
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Matrigel Coating: Coat the wells of a 96-well plate with Matrigel, a basement membrane extract, and allow it to solidify at 37°C.
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Cell Seeding and Treatment: Seed HUVECs onto the Matrigel-coated wells in the presence of various concentrations of F16 (e.g., 0.05, 0.1, 1.0, 10 µM).
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Incubation: Incubate the plate for 4-18 hours to allow for the formation of tube-like structures.
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Imaging and Analysis: Visualize and capture images of the tube networks using a microscope. The extent of tube formation can be quantified by measuring parameters such as the total tube length, number of junctions, and number of loops using image analysis software.
In Vivo Xenograft Tumor Model
This model evaluates the in vivo antitumor efficacy of F16.
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Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., GI-101A, Colo 320DM, or U87MG) into the flank of immunocompromised mice (e.g., athymic nude mice).
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Tumor Growth and Randomization: Monitor tumor growth until the tumors reach a palpable size (e.g., 100-200 mm³). Randomize the mice into treatment and control groups.
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Treatment Administration: Administer F16 (e.g., 100 mg/kg) and/or other agents (e.g., Taxol) to the treatment groups via a suitable route (e.g., intraperitoneal injection) according to a predetermined schedule. The control group receives a vehicle control.
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Tumor Measurement and Monitoring: Measure tumor volume and body weight of the mice regularly (e.g., every 2-3 days).
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Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for markers of angiogenesis like CD31).
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Caption: Experimental Workflow for the Evaluation of F16.
Conclusion
The anticancer agent F16 is a promising novel VEGFR-2 inhibitor with demonstrated anti-angiogenic and antitumor activity in preclinical models. Its ability to inhibit key processes in tumor angiogenesis, such as endothelial cell proliferation, migration, and tube formation, underscores its therapeutic potential. Further investigation, including more extensive preclinical evaluation and optimization of its pharmacokinetic and pharmacodynamic properties, is warranted to advance F16 towards clinical development as a potential new therapy for cancer.
References
- 1. Anti-cancer effects of F16: A novel vascular endothelial growth factor receptor-specific inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Evaluation of anti-angiogenic agent F16 for targeting glioblastoma xenograft tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Evaluation of antitumor effects of VEGFR-2 inhibitor F16 in a colorectal xenograft model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
